Cas no 1849207-03-9 (1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-)

• Product Name: 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-
• CAS No: 1849207-03-9
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 5291906
• Update Time: 2025-07-10

1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-

• Inchi： 1S/C6H10N4O/c1-4(7)6(11)5-3-8-10(2)9-5/h3-4H,7H2,1-2H3
• InChI Key： UYNZNUINPUUDLM-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C)N=1)(=O)C(N)C

Additional information on 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-

Comprehensive Overview of 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)- (CAS No. 1849207-03-9)

The compound 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)-, identified by its CAS number 1849207-03-9, is a specialized organic molecule gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a 2-methyl-2H-1,2,3-triazole moiety linked to an amino-propanone backbone, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)- has surged due to their versatility in medicinal chemistry. This compound's triazole ring is a key structural feature shared with several FDA-approved drugs, driving interest in its structure-activity relationship (SAR) studies. Laboratories focusing on high-throughput screening often include such molecules in their libraries to explore novel biological pathways.

The synthesis of CAS 1849207-03-9 typically involves multi-step organic reactions, including click chemistry approaches for triazole formation. Its amino-ketone functionality allows for further derivatization, making it valuable for combinatorial chemistry applications. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity (>95%), a critical factor for research reproducibility—a hot topic in the open science movement.

From a commercial perspective, 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)- is primarily supplied to contract research organizations (CROs) and academic institutions. Its stability under standard laboratory conditions (room temperature, inert atmosphere) contributes to its growing adoption. The compound's molecular weight (169.18 g/mol) and logP value suggest favorable drug-like properties, meeting Lipinski's rule of five criteria—a frequent search term among medicinal chemists.

Emerging applications in bioconjugation and proteomics research have expanded the utility of this molecule. Its reactive amino group enables coupling with fluorescent tags or affinity labels, supporting chemical biology studies. This aligns with the increasing popularity of multi-omics approaches in life sciences, where researchers frequently search for small molecule probes with specific functionalities.

Quality control protocols for 1849207-03-9 emphasize HPLC purity verification and residual solvent analysis, addressing the pharmaceutical industry's heightened focus on impurity profiling. The compound's storage conditions (typically -20°C in amber vials) and handling precautions are frequently queried topics among laboratory technicians, reflecting practical concerns in day-to-day research operations.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) or as a ligand in catalysis, areas experiencing rapid growth in materials science. The 2-methyl-2H-1,2,3-triazol-4-yl group could facilitate coordination chemistry applications, while its hydrogen bonding capacity might enable supramolecular assembly designs—topics trending in nanotechnology forums.

As regulatory landscapes evolve, documentation for 1-Propanone, 2-amino-1-(2-methyl-2H-1,2,3-triazol-4-yl)- increasingly includes detailed safety data sheets (SDS) and REACH compliance information. These aspects are crucial for international collaboration, particularly in preclinical research pipelines where compound traceability is mandatory—a concern frequently raised in research ethics discussions.